Cas no 1001754-82-0 (tert-Butyl 4-(2-chloropyrimidin-4-yl)piperidine-1-carboxylate)

• Product Name: tert-Butyl 4-(2-chloropyrimidin-4-yl)piperidine-1-carboxylate
• CAS No: 1001754-82-0
• MF: C₁₄H₂₀ClN₃O₂
• MW: 297.780502319336
• MDL: MFCD10001439
• CID: 1025744
• PubChem ID: 46839930
• Update Time: 2025-05-26

tert-Butyl 4-(2-chloropyrimidin-4-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(2-chloropyrimidin-4-yl)piperidine-1-carboxylate
• AG-L-26415
• AK-77873
• ANW-48532
• BP-11933
• CTK7G2789
• RP07777
• SC1311
• tert-Butyl 4-(2-chloropyriMidin-4-yl)piperidin-1-carboxylate
• 4-(2-Chloro-4-pyrimidinyl)-1-piperidinecarboxylic acid tert-butyl ester
• TERT-BUTYL-4-(2-CHLOROPYRIMIDIN-4-YL)PIPERIDINE-1-CARBOXYLATE
• SB43939
• SCHEMBL23579942
• W-204351
• AKOS015841272
• AS-54594
• DB-058320
• DTXSID30676676
• CS-0171754
• 1001754-82-0
• J-524593
• EN300-396095
• tert-Butyl4-(2-chloropyrimidin-4-yl)piperidine-1-carboxylate
• A925502
• 1-BOC-4-(2-CHLOROPYRIMIDIN-4-YL)PIPERIDINE

• MDL： MFCD10001439
• Inchi： 1S/C14H20ClN3O2/c1-14(2,3)20-13(19)18-8-5-10(6-9-18)11-4-7-16-12(15)17-11/h4,7,10H,5-6,8-9H2,1-3H3
• InChI Key： QLZAPBRELYGZIY-UHFFFAOYSA-N
• SMILES： ClC1=NC=CC(C2CCN(C(=O)OC(C)(C)C)CC2)=N1

Computed Properties

• Exact Mass: 297.1246
• Monoisotopic Mass: 297.1244046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.3Ų

Experimental Properties

• Color/Form: Solid
• Density: 1.204
• Boiling Point: 436.1±38.0 °C at 760 mmHg
• Flash Point: 217.5±26.8 °C
• PSA: 55.32
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

tert-Butyl 4-(2-chloropyrimidin-4-yl)piperidine-1-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：2-8 °C

Additional information on tert-Butyl 4-(2-chloropyrimidin-4-yl)piperidine-1-carboxylate

Introduction to Tert-Butyl 4-(2-chloropyrimidin-4-yl)piperidine-1-carboxylate (CAS No. 1001754-82-0)

Tert-Butyl 4-(2-chloropyrimidin-4-yl)piperidine-1-carboxylate, with the CAS number 1001754-82-0, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The structure of this molecule incorporates a tert-butyl group, a 4-(2-chloropyrimidin-4-yl) moiety, and a piperidine ring, which collectively contribute to its unique chemical properties and biological activities.

The tert-butyl group is a branched alkyl group that enhances the lipophilicity of the molecule, making it more suitable for membrane penetration. This property is particularly valuable in drug design, as it can improve the bioavailability of therapeutic agents. On the other hand, the 4-(2-chloropyrimidin-4-yl) moiety introduces a pyrimidine core, which is a common pharmacophore in many bioactive compounds. Pyrimidine derivatives are known for their diverse biological functions, including antiviral, anticancer, and anti-inflammatory activities.

The presence of the piperidine ring further enhances the compound's potential as a pharmacological agent. Piperidine derivatives are widely recognized for their role in central nervous system (CNS) drugs due to their ability to cross the blood-brain barrier. Moreover, piperidine-based structures have been successfully utilized in the development of antipsychotic, antidepressant, and anticonvulsant medications.

In recent years, there has been growing interest in the synthesis and characterization of heterocyclic compounds that incorporate both pyrimidine and piperidine moieties. These hybrid structures have shown promise in various preclinical studies, demonstrating multiple modes of action and reduced toxicity compared to traditional monomeric drugs. The combination of these two pharmacophores can lead to synergistic effects, enhancing therapeutic outcomes.

The synthesis of Tert-butyl 4-(2-chloropyrimidin-4-yl)piperidine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the chloropyrimidine moiety necessitates careful handling to avoid unwanted side reactions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These methods are essential for producing compounds that meet the stringent requirements of pharmaceutical research.

Recent studies have highlighted the potential of Tert-butyl 4-(2-chloropyrimidin-4-yl)piperidine-1-carboxylate as a lead compound for drug development. Researchers have explored its interactions with various biological targets, including enzymes and receptors involved in disease pathways. Preliminary results suggest that this compound exhibits inhibitory activity against several key targets, making it a promising candidate for further investigation.

The pharmacokinetic properties of Tert-butyl 4-(2-chloropyrimidin-4-yl)piperidine-1-carboxylate are also under scrutiny. Studies have shown that this compound has favorable solubility characteristics, which is crucial for formulation development. Additionally, its metabolic stability has been assessed through in vitro studies, providing insights into its potential half-life and clearance rates in vivo. These data are invaluable for optimizing dosing regimens and predicting clinical efficacy.

In conclusion, Tert-butyl 4-(2-chloropyrimidin-4-yl)piperidine-1-carboxylate (CAS No. 1001754-82-0) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features, combined with its demonstrated biological activity, make it an attractive candidate for further research and development. As our understanding of drug design principles continues to evolve, compounds like this one will play a crucial role in shaping the future of medicine.